Cas no 190187-98-5 ((2-Butylcyclopropyl)boronic acid)

• Product Name: (2-Butylcyclopropyl)boronic acid
• CAS No: 190187-98-5
• MF: C₇H₁₅BO₂
• MW: 142.003802537918
• CID: 2787088
• PubChem ID: 15632195
• Update Time: 2025-04-21

(2-Butylcyclopropyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 190187-98-5
• DTXSID40576037
• DTXCID30526809
• (2-Butylcyclopropyl)boronic acid

• Inchi： 1S/C7H15BO2/c1-2-3-4-6-5-7(6)8(9)10/h6-7,9-10H,2-5H2,1H3
• InChI Key： JGKUHIAOLUTHAW-UHFFFAOYSA-N
• SMILES： OB(C1CC1CCCC)O

Computed Properties

• Exact Mass: 142.1165099Da
• Monoisotopic Mass: 142.1165099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.03950